2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[4-methyl-5-(2-phenylquinolin-4-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H17N5OS/c1-25-19(23-24-20(25)27-12-18(21)26)15-11-17(13-7-3-2-4-8-13)22-16-10-6-5-9-14(15)16/h2-11H,12H2,1H3,(H2,21,26)
• InChI Key: HQUNTVHYODFHJN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C20H17N5OS
• Molecular Weight: 375.4 g/mol

Description

2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as MPTA, is a chemical compound that has recently gained attention in the field of scientific research. MPTA belongs to the family of triazole derivatives, which have been extensively studied due to their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but it is believed to act through the inhibition of key enzymes and signaling pathways involved in various cellular processes. 2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to inhibit the activity of histone deacetylases, which play a critical role in the regulation of gene expression and cellular differentiation.
Biochemical and Physiological Effects:
2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models of inflammatory diseases. Additionally, 2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, 2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide's solubility in aqueous solutions is limited, which can make it challenging to work with in certain experimental settings.

Future Directions

There is still much to be learned about the potential therapeutic applications of 2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. Further studies are needed to elucidate its mechanism of action and to investigate its efficacy in treating various diseases. Additionally, the development of more efficient synthesis methods and derivatives of 2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide may lead to the discovery of even more potent and selective compounds.

Synthesis Methods

2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can be synthesized via a multi-step process involving the reaction of 2-phenyl-4-quinolinecarboxaldehyde with thiosemicarbazide and subsequent cyclization with methyl iodide and sodium azide. The resulting compound is then treated with acetic anhydride to yield 2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide.

Scientific Research Applications

2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. Several studies have investigated the potential use of 2-{[4-methyl-5-(2-phenyl-4-quinolinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes.